Cas no 2757926-28-4 (Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate)

• Product Name: Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757926-28-4
• MF: C₁₆H₂₂O₃S
• MW: 294.409083843231
• CID: 6202911
• PubChem ID: 165759203
• Update Time: 2025-05-22

Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757926-28-4
• EN300-7141084
• spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate
• Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H22O3S/c1-13-5-7-15(8-6-13)20(17,18)19-14-11-16(12-14)9-3-2-4-10-16/h5-8,14H,2-4,9-12H2,1H3
• InChI Key： XTDUSXHBCOXLJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CC2(CCCCC2)C1

Computed Properties

• Exact Mass: 294.12896573g/mol
• Monoisotopic Mass: 294.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.8Ų

Additional information on Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate

Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate (CAS No. 2757926-28-4) is a unique organic compound with a spirocyclic structure, combining a nonane ring system with a sulfonate group attached to a methyl-substituted benzene ring. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and polymer chemistry. Its structure, which features a spiro junction between two rings, imparts unique physical and chemical properties that make it an interesting subject for research and development.

Recent studies have highlighted the importance of spiro compounds like Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate in the design of advanced materials. The spiro junction creates a rigid yet flexible framework that can be tailored for specific applications. For instance, researchers have explored the use of this compound as a building block for constructing functional polymers with enhanced mechanical and thermal properties. The sulfonate group, being an electron-withdrawing moiety, can also participate in various chemical reactions, making it versatile for functionalization.

The synthesis of Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate involves a multi-step process that typically includes the formation of the spiro ring system followed by sulfonation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. These methods often utilize green chemistry principles, such as the use of biodegradable solvents and recyclable catalysts, aligning with global sustainability goals.

In terms of applications, Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate has shown promise in drug delivery systems due to its ability to form stable complexes with bioactive molecules. The compound's hydrophilic sulfonate group enhances its solubility in aqueous media, while the hydrophobic spiro ring system provides structural stability. This dual functionality makes it an ideal candidate for encapsulating drugs with varying solubility profiles.

Moreover, the compound has been investigated for its potential in photovoltaic devices. The spiro structure allows for efficient charge transport properties, which are critical for solar cell performance. Researchers have reported improved power conversion efficiencies when incorporating this compound into organic photovoltaic materials, suggesting its potential for large-scale energy applications.

From an environmental perspective, Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate exhibits biodegradability under certain conditions, making it a more eco-friendly alternative to traditional materials. This property is particularly relevant in industries where sustainability is a key concern, such as packaging and textiles.

In conclusion, Spiro[3.5]nonan-2-yl 4-methylbenzene-1-sulfonate (CAS No. 2757926-28-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in shaping future technologies.